Cas no 4270-38-6 (3-(4-ethoxyphenyl)amino-3-oxopropanoic Acid)

• Product Name: 3-(4-ethoxyphenyl)amino-3-oxopropanoic Acid
• CAS No: 4270-38-6
• MF: C₁₁H₁₃NO₄
• MW: 223.225223302841
• CID: 1087160
• PubChem ID: 16481165
• Update Time: 2025-11-07

3-(4-ethoxyphenyl)amino-3-oxopropanoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-((4-Ethoxyphenyl)amino)-3-oxopropanoic acid
• 3-(4-ethoxyanilino)-3-oxopropanoic acid
• Malonsaeure-mono-p-phenetidid
• BS-37751
• CHEMBRDG-BB 4024717
• 3-[(4-ethoxyphenyl)amino]-3-oxopropanoic acid
• MFCD08685834
• STK256846
• AKOS003665119
• 4270-38-6
• 3-((4-Ethoxyphenyl)amino)-3-oxopropanoicacid
• DTXSID10586148
• 3-(4-ethoxyphenyl)amino-3-oxopropanoic Acid

• MDL： MFCD08685834
• Inchi： 1S/C11H13NO4/c1-2-16-9-5-3-8(4-6-9)12-10(13)7-11(14)15/h3-6H,2,7H2,1H3,(H,12,13)(H,14,15)
• InChI Key： CLYZAEDHBXTZBW-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1)NC(CC(=O)O)=O

Computed Properties

• Exact Mass: 223.08400
• Monoisotopic Mass: 223.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Density: 1.282
• Boiling Point: 485.543°C at 760 mmHg
• Flash Point: 247.448°C
• Refractive Index: 1.581
• PSA: 75.63000
• LogP: 1.57150

Additional information on 3-(4-ethoxyphenyl)amino-3-oxopropanoic Acid

Introduction to 3-(4-ethoxyphenyl)amino-3-oxopropanoic Acid (CAS No. 4270-38-6)

3-(4-ethoxyphenyl)amino-3-oxopropanoic acid, identified by its Chemical Abstracts Service (CAS) number 4270-38-6, is a versatile organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural motif comprising an amino group attached to a β-keto acid backbone with an ethoxy-substituted phenyl ring, exhibits a broad spectrum of potential applications in medicinal chemistry and drug discovery. The presence of both polar and aromatic functional groups makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The structural framework of 3-(4-ethoxyphenyl)amino-3-oxopropanoic acid is highly conducive to further chemical manipulation, enabling the facile introduction of additional substituents or modifications. This flexibility has positioned it as a key building block in the construction of pharmacophores targeting various biological pathways. Recent advancements in computational chemistry and molecular modeling have further highlighted its potential as a scaffold for designing small-molecule inhibitors with high selectivity and efficacy.

In the realm of drug development, 3-(4-ethoxyphenyl)amino-3-oxopropanoic acid has been explored as a precursor in the synthesis of compounds with anti-inflammatory, analgesic, and even anticancer properties. The phenyl ring’s ethoxy substituent imparts a degree of lipophilicity, which can be fine-tuned to optimize membrane permeability—a critical factor in drug bioavailability. Additionally, the β-keto acid moiety serves as a versatile handle for further derivatization, allowing chemists to explore diverse chemical spaces.

Recent studies have demonstrated the utility of 3-(4-ethoxyphenyl)amino-3-oxopropanoic acid in the development of protease inhibitors, particularly those targeting enzymes involved in inflammatory cascades. By leveraging its structural features, researchers have been able to design molecules that interact selectively with specific protease active sites, thereby modulating pathological signaling pathways. For instance, derivatives of this compound have shown promise in preclinical models as inhibitors of caspase enzymes, which play a central role in apoptosis and inflammation.

The compound’s relevance extends beyond inhibition-based therapies. Its ability to chelate metal ions has also been investigated, opening avenues for applications in metallodrug development. Metallo-drugs are gaining traction as alternative therapeutic strategies due to their unique mechanisms of action and potential for enhanced efficacy with reduced side effects. The coordination chemistry involving 3-(4-ethoxyphenyl)amino-3-oxopropanoic acid has been explored for its capacity to form stable complexes with transition metals such as copper and zinc, which are implicated in various biological processes.

From a synthetic chemistry perspective, 3-(4-ethoxyphenyl)amino-3-oxopropanoic acid serves as an excellent model for studying reaction mechanisms and developing novel synthetic methodologies. Its incorporation into multi-step synthetic routes has provided insights into catalytic transformations and stereoselective protocols. These advancements not only enhance the efficiency of producing this compound but also contribute to the broader toolkit available for medicinal chemists.

The pharmacokinetic properties of derivatives derived from 3-(4-ethoxyphenyl)amino-3-oxopropanoic acid have been systematically evaluated to optimize their absorption, distribution, metabolism, excretion, and toxicity (ADMET) profiles. High-throughput screening (HTS) campaigns have identified lead compounds that exhibit favorable pharmacokinetic profiles alongside potent biological activity. These findings underscore the importance of structure-based drug design in leveraging scaffold diversity for therapeutic innovation.

In conclusion, 3-(4-ethoxyphenyl)amino-3-oxopropanoic acid (CAS No. 4270-38-6) represents a compelling example of how structural diversity can drive innovation in pharmaceutical research. Its multifaceted utility as a synthetic intermediate and its potential applications across multiple therapeutic areas highlight its significance in modern drug discovery efforts. As research continues to uncover new biological targets and mechanistic insights, this compound is poised to remain at the forefront of medicinal chemistry investigations.